Cas no 222958-31-8 ((2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal)

(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal structure

222958-31-8 structure

Product Name:(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal

CAS No:222958-31-8

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD21851798

CID:5466163

PubChem ID:12170748

Update Time:2023-11-27

(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 2-methyl-3-(3-nitrophenyl)prop-2-enal
- (E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
- (2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
- Z2312202317
- MDL： MFCD21851798
- Inchi： 1S/C10H9NO3/c1-8(7-12)5-9-3-2-4-10(6-9)11(13)14/h2-7H,1H3/b8-5+
- InChI Key： PDCBGZBUKZHURR-VMPITWQZSA-N
- SMILES： [O-][N+](C1=CC=CC(/C=C(/C=O)\C)=C1)=O

Computed Properties

Exact Mass: 191.058243149 g/mol
Monoisotopic Mass: 191.058243149 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 62.9
Molecular Weight: 191.18

(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-21039952-0.05g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	0.05g	$84.0	2023-09-16
Enamine	EN300-21039952-0.1g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	0.1g	$124.0	2023-09-16
Enamine	EN300-21039952-0.25g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	0.25g	$178.0	2023-09-16
Enamine	EN300-21039952-0.5g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	0.5g	$331.0	2023-09-16
Enamine	EN300-21039952-1.0g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	1.0g	$442.0	2023-07-08
Enamine	EN300-21039952-2.5g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	2.5g	$867.0	2023-09-16
Enamine	EN300-21039952-5.0g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	5.0g	$1280.0	2023-07-08
Enamine	EN300-21039952-10.0g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	10.0g	$1900.0	2023-07-08
Enamine	EN300-21039952-1g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	1g	$442.0	2023-09-16
Enamine	EN300-21039952-5g	(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal	222958-31-8	95%	5g	$1280.0	2023-09-16

(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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